Cas no 532970-30-2 (N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide)

• Product Name: N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide
• CAS No: 532970-30-2
• MF: C₂₈H₂₉N₃O₂S
• MW: 471.613765478134
• CID: 5857077
• PubChem ID: 3276913
• Update Time: 2025-07-09

N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-methylbenzamide
• Benzamide, N-[2-[3-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-2-methyl-
• N-[2-[3-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide
• F0554-0088
• 532970-30-2
• AKOS024582847
• Oprea1_538323
• N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide

• Inchi： 1S/C28H29N3O2S/c1-19-10-8-13-24(21(19)3)30-27(32)18-34-26-17-31(25-14-7-6-12-23(25)26)16-15-29-28(33)22-11-5-4-9-20(22)2/h4-14,17H,15-16,18H2,1-3H3,(H,29,33)(H,30,32)
• InChI Key： KRDOPRVEJWCWFX-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=CC(C)=C2C)=O)=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 471.19804835g/mol
• Monoisotopic Mass: 471.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 719.5±60.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide

Comprehensive Overview of N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide (CAS No. 532970-30-2)

The compound N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide, identified by its CAS No. 532970-30-2, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in pharmaceutical research. The presence of both sulfanyl and carbamoyl functional groups in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their potential in addressing modern health challenges. For instance, the search for anti-inflammatory agents and neuroprotective compounds has led researchers to investigate molecules like N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide. Its complex structure suggests possible interactions with biological targets, making it a candidate for further drug discovery studies.

The synthesis of CAS No. 532970-30-2 involves multi-step organic reactions, including amide coupling and sulfanyl group incorporation. These processes are critical for achieving the desired purity and yield, which are essential for pharmaceutical applications. Researchers often optimize these synthetic routes to enhance efficiency and reduce environmental impact, aligning with the growing demand for green chemistry practices.

One of the key features of this compound is its potential role in targeted therapy. With the rise of personalized medicine, molecules like N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide are being studied for their ability to interact with specific biomarkers. This aligns with current trends in precision medicine, where the focus is on developing treatments tailored to individual genetic profiles.

Another area of interest is the compound's potential metabolic stability. In drug development, understanding how a molecule is metabolized in the body is crucial for determining its bioavailability and half-life. Preliminary studies suggest that the sulfanyl and carbamoyl groups in CAS No. 532970-30-2 may contribute to its stability, making it a promising candidate for further pharmacokinetic studies.

The compound's molecular weight and lipophilicity are also noteworthy. These properties influence its ability to cross cell membranes and reach intended targets. Researchers are particularly interested in how these characteristics compare to other indole derivatives, as this could provide insights into its potential therapeutic efficacy.

In addition to its pharmaceutical potential, N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide has garnered attention in academic research. Its complex structure serves as a valuable model for studying chemical reactivity and molecular interactions. This makes it a popular subject in organic chemistry courses and research publications.

As the demand for novel therapeutic agents continues to grow, compounds like CAS No. 532970-30-2 are likely to remain in the spotlight. Future research may explore its potential in treating chronic diseases or as a biochemical tool for understanding cellular processes. The integration of computational chemistry and high-throughput screening could further accelerate its development.

In conclusion, N-{2-[3-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methylbenzamide represents a fascinating area of study at the intersection of organic chemistry and pharmaceutical science. Its unique structure and potential applications make it a compound worth watching in the coming years.